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Compound of Interest

3-(5-Bromo-2-fluorophenyl)prop-2-
Compound Name:
enoic acid

Cat. No.: B7801917

Get Quote

\ J

This guide serves as an authoritative technical reference for the qualification and application of
5-Bromo-2-fluorocinnamic acid as a Reference Standard. It is designed for analytical chemists
and pharmaceutical researchers requiring high-fidelity data for method validation and impurity

profiling.

Critical Technical Note: CAS Registry Verification
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I\ Alert: The CAS number 202865-72-3 (often associated with this class of compounds in
broad searches) specifically designates 1-Bromo-4-fluoro-2-iodobenzene, a common starting

material for the Heck coupling synthesis of cinnamic acids.
e Target Compound: 5-Bromo-2-fluorocinnamic acid

e Correct CAS:202865-71-2 (varies by salt/ester form, but -71-2 is the standard free acid). [1]
[2] * Implication: Using the wrong CAS can lead to sourcing the starting material instead of
the final reference standard. This guide focuses on the Cinnamic Acid derivative (CAS

202865-71-2) but addresses the -72-3 compound as a critical process impurity.

Part 1: Comparative Analysis (Reference Standard
vs. Technical Grade)

In drug development (e.g., SGLT2 inhibitors or fluorinated bioactive scaffolds), the distinction
between a "Chemical Intermediate” and a "Reference Standard" is regulatory, not just

chemical.
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Feature

Reference Standard
(Primary/Secondary)

Technical / Reagent Grade

Intended Use

GMP Method Validation,
Impurity Quantification,

Release Testing.

Synthesis intermediate, Early-

stage R&D screening.

Assay (Purity)

> 99.5% (Mass Balance or
gNMR)

typically ~95.0% - 98.0%

Impurity Profile

Fully Characterized. Specific
limits for Regioisomers (e.g., 2-
Bromo-5-fluoro) and
Stereoisomers (cis-cinnamic

acid).

Unspecified. May contain up to
5% cis-isomer or unreacted

aldehyde.

Water Content

Quantified (KF Titration) and

factored into "As-Is" assay.

Hygroscopic nature often
ignored; results in weighing

errors.

Traceability

CoA with H-NMR, C-NMR, MS,
HPLC, TGA/ROI data.

Basic CoA (HPLC Area% only).

Part 2: Technical Deep Dive & Impurity Logic
The Isomer Challenge

The synthesis of 5-Bromo-2-fluorocinnamic acid (via Knoevenagel condensation of 5-bromo-2-

fluorobenzaldehyde or Heck reaction of 1-bromo-4-fluoro-2-iodobenzene) is prone to specific

isomer contamination.

» Regioisomerism: If the starting material contains 2-bromo-5-fluorobenzaldehyde, the

resulting cinnamic acid will be the 2-bromo-5-fluoro isomer. These have identical molecular

weights (MW 245.05) and very similar retention times.

o Stereoisomerism: The trans (E) isomer is thermodynamically stable and the desired product.

The cis (Z) isomer is a common photo-degradation product or reaction byproduct.

Self-Validating HPLC Protocol
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A standard C18 gradient method is often insufficient to separate the cis-isomer from the trans-
isomer or the regioisomers. The following protocol utilizes a System Suitability Test (SST) that
mandates resolution.

Method Parameters:

e Column: Phenyl-Hexyl or C18 High-Carbon Load (e.g., Zorbax Eclipse Plus C18), 150 x 4.6
mm, 3.5 um. Rationale: Phenyl phases offer better selectivity for halogenated aromatic
isomers (pi-pi interactions).

» Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5). Rationale: Low pH suppresses
ionization of the carboxylic acid, ensuring sharp peaks.

o Mobile Phase B: Acetonitrile.[3]

» Gradient: 20% B to 80% B over 15 minutes.

e Detection: UV @ 270 nm (Cinnamic acid conjugation max).
e Flow Rate: 1.0 mL/min.

Validation Criteria (SST):

e Resolution (Rs): > 1.5 between 5-Bromo-2-fluorocinnamic acid (trans) and its cis-isomer
(often generated in situ by exposing the standard solution to UV light for 10 mins).

» Tailing Factor: < 1.5 (Critical for acidic compounds).

Part 3: Qualification Workflow (Visualization)

The following diagram illustrates the rigorous process required to qualify a batch as a
"Reference Standard," highlighting the rejection of batches with specific impurity profiles.
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Figure 1: Decision logic for qualifying 5-Bromo-2-fluorocinnamic acid. Note the critical "Isomer
Check" step using NOESY NMR to confirm Trans-geometry and Regio-chemistry.

Part 4: Experimental Characterization Data
(Representative)

To validate the identity of the Reference Standard, the following spectral data must be
matched.

1H-NMR Spectroscopy (DMSO-d6, 400 MHz)

 Olefinic Protons: The hallmark of the trans-cinnamic acid is the large coupling constant (J
value) between the alkene protons.

o 7.65 (d, J = 16.0 Hz, 1H, =CH-Ar)
o 6.55 (d, J = 16.0 Hz, 1H, =CH-COOH)

o Interpretation:J = 16.0 Hz confirms Trans (E) geometry. (Cis typically shows J = 10-12 Hz).
e Aromatic Protons:

o Patterns must confirm the 1,2,5-substitution. A doublet of doublets (dd) is expected for the
proton ortho to Fluorine due to H-F coupling.

Mass Spectrometry (ESI-)

o Parent lon: [M-H]~ = 242.9 and 244.9 (1:1 ratio due to "°Br/81Br isotopes).
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« Interpretation: Presence of the bromine isotope pattern is diagnostic.[4] Absence of m/z 298
(iodinated precursor) confirms removal of starting material (CAS 202865-72-3).

References
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Suitability. 10th Edition. (General reference for SST criteria in HPLC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.zirchrom.com/pdf/44-74019app_advancesinbrominespeciationhplc.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-fluorocinnamic-acid
https://www.benchchem.com/product/b7801917?utm_src=pdf-custom-synthesis#bc-rfq
https://www.combi-blocks.com/blocks/FL8.htm
https://www.combi-blocks.com/blocks/CN9.htm
https://sielc.com/separation-of-cinnamic-acid-on-newcrom-r1-hplc-column
https://sielc.com/separation-of-cinnamic-acid-on-newcrom-r1-hplc-column
https://www.zirchrom.com/pdf/44-74019app_advancesinbrominespeciationhplc.pdf
https://www.benchchem.com/product/b7801917/docs#reference-standard-for-5-bromo-2-fluorocinnamic-acid
https://www.benchchem.com/product/b7801917/docs#reference-standard-for-5-bromo-2-fluorocinnamic-acid
https://www.benchchem.com/product/b7801917/docs#reference-standard-for-5-bromo-2-fluorocinnamic-acid
https://www.benchchem.com/product/b7801917/docs#reference-standard-for-5-bromo-2-fluorocinnamic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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